Cas no 1022508-70-8 (2-[[[4-(4-bromophenyl)-5-methyl-1,3-thiazol-2-yl]amino]methylidene]indene-1,3-dione)

2-[[[4-(4-bromophenyl)-5-methyl-1,3-thiazol-2-yl]amino]methylidene]indene-1,3-dione structure
1022508-70-8 structure
Product Name:2-[[[4-(4-bromophenyl)-5-methyl-1,3-thiazol-2-yl]amino]methylidene]indene-1,3-dione
CAS No:1022508-70-8
MF:C20H13BrN2O2S
MW:425.298422574997
MDL:MFCD00170263
CID:5185779
Update Time:2026-03-05

2-[[[4-(4-bromophenyl)-5-methyl-1,3-thiazol-2-yl]amino]methylidene]indene-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 2-[[[4-(4-bromophenyl)-5-methyl-1,3-thiazol-2-yl]amino]methylidene]indene-1,3-dione
    • MDL: MFCD00170263
    • Inchi: 1S/C20H13BrN2O2S/c1-11-17(12-6-8-13(21)9-7-12)23-20(26-11)22-10-16-18(24)14-4-2-3-5-15(14)19(16)25/h2-10H,1H3,(H,22,23)
    • InChI Key: FBAKSBKTAHQLEY-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C=CC=C2)C(=O)/C/1=C\NC1=NC(C2=CC=C(Br)C=C2)=C(C)S1

2-[[[4-(4-bromophenyl)-5-methyl-1,3-thiazol-2-yl]amino]methylidene]indene-1,3-dione Pricemore >>

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2-[[[4-(4-bromophenyl)-5-methyl-1,3-thiazol-2-yl]amino]methylidene]indene-1,3-dione Related Literature

Additional information on 2-[[[4-(4-bromophenyl)-5-methyl-1,3-thiazol-2-yl]amino]methylidene]indene-1,3-dione

Compound CAS No. 1022508-70-8: A Comprehensive Overview

The compound with CAS No. 1022508-70-8, known as 2-[[[4-(4-bromophenyl)-5-methyl-1,3-thiazol-2-yl]amino]methylidene]indene-1,3-dione, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique electronic properties and structural versatility. The molecule's structure incorporates a thiazole ring, a bromophenyl group, and an indene dione moiety, making it a fascinating subject for research in fields such as drug discovery, material science, and organic synthesis.

Recent advancements in synthetic chemistry have enabled the precise construction of complex molecules like this one. The synthesis of 2-[[[4-(4-bromophenyl)-5-methyl-1,3-thiazol-2-yl]amino]methylidene]indene-1,3-dione involves multi-step processes that require meticulous control over reaction conditions to achieve high yields and purity. Researchers have employed strategies such as microwave-assisted synthesis and catalytic cross-coupling reactions to streamline the production of this compound. These methods not only enhance efficiency but also reduce environmental impact, aligning with the growing demand for sustainable chemical practices.

The structural features of this compound make it particularly interesting for applications in pharmacology. The thiazole ring is known for its ability to act as a bioisostere in drug design, often mimicking the properties of other functional groups while offering improved pharmacokinetic profiles. The presence of a bromophenyl group introduces additional electronic and steric effects, which can be exploited to modulate the compound's interactions with biological targets. Recent studies have demonstrated that analogs of this compound exhibit promising activity against various enzymes and receptors, suggesting its potential as a lead compound in drug development.

In the realm of material science, the unique electronic properties of indene dione derivatives have garnered attention for their use in organic electronics. The conjugated system within the molecule facilitates efficient charge transport, making it a candidate for applications in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). Researchers have explored the integration of this compound into thin-film transistor (TFT) devices, where its stability and conductivity properties are advantageous for next-generation electronic devices.

Furthermore, the compound's structure lends itself well to modifications that can enhance its functionality. For instance, substituting the methyl group on the thiazole ring with other functional groups can alter its solubility and reactivity, opening up new avenues for customization in different chemical systems. This adaptability underscores the importance of thorough characterization studies to fully understand the relationship between structure and function in this compound.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. These methods provide detailed insights into the molecular architecture, ensuring that researchers can confidently use this compound in their studies. Additionally, computational modeling tools have been employed to predict the compound's behavior under various conditions, aiding in its optimization for specific applications.

In conclusion, CAS No. 1022508-70-8 represents a cutting-edge molecule with diverse potential across multiple disciplines. Its intricate structure combines elements that make it both scientifically intriguing and practically valuable. As research continues to uncover new applications and improve synthetic methodologies, this compound stands at the forefront of innovation in modern chemistry.

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